N-(4-(phenylsulfonyl)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(benzenesulfonyl)phenyl]-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C24H24N2O5S2/c27-24(19-8-7-11-23(18-19)33(30,31)26-16-5-2-6-17-26)25-20-12-14-22(15-13-20)32(28,29)21-9-3-1-4-10-21/h1,3-4,7-15,18H,2,5-6,16-17H2,(H,25,27)
• InChI Key: ZOXODDXHFFRZIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H24N2O5S2
• Molecular Weight: 484.6 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzamide group (a benzene ring attached to a carboxamide group). It also contains two sulfonyl groups attached to a phenyl group and a piperidine ring. Benzamide derivatives are a significant class of compounds in medicinal chemistry, known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide core, with the sulfonyl-phenyl and sulfonyl-piperidine groups attached at specific positions on the benzene ring.

Chemical Reactions Analysis

Benzamide derivatives can participate in various chemical reactions, depending on the other functional groups present in the molecule. For example, the sulfonyl groups might make the molecule more reactive towards nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of the sulfonyl groups could influence properties like solubility, melting point, and stability.

Scientific Research Applications

Drug Design and Development

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Neutron Capture Therapy (NCT)

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Chemical Biology and Enzyme Inhibition

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Materials Science

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Organic Synthesis and Medicinal Chemistry

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Chemical Education and Research Tools

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many benzamide derivatives are known to interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities. This could potentially lead to the development of new pharmaceuticals or other useful compounds.